Cas no 2740236-73-9 (rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride)

• Product Name: rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride
• CAS No: 2740236-73-9
• MF: C₄H₉ClF₃NO
• MW: 179.56857085228
• CID: 5680900
• PubChem ID: 146050225
• Update Time: 2025-06-24

rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-amino-4,4,4-trifluoro-, hydrochloride (1:1), (2R,3S)-rel- (ACI)
• rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride

• Inchi： 1S/C4H8F3NO.ClH/c1-2(9)3(8)4(5,6)7;/h2-3,9H,8H2,1H3;1H/t2-,3+;/m1./s1
• InChI Key： GFGIIRXNIZILNM-MUWMCQJSSA-N
• SMILES： [C@H](N)([C@H](O)C)C(F)(F)F.Cl

Additional information on rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride

Introduction to Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol Hydrochloride (CAS No. 2740236-73-9)

Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and versatile applications. This compound, identified by the chemical abstracts service number CAS No. 2740236-73-9, has garnered considerable attention due to its potential in drug development and molecular research. The presence of both amino and trifluoromethyl groups in its structure imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride consists of a chiral center at the C2 and C3 positions, which contributes to its enantiomeric purity and specificity in biological interactions. This stereochemistry is crucial for its role in developing enantiomerically pure drugs, where the biological activity can be highly dependent on the specific spatial arrangement of atoms. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride contributes to these desirable properties by increasing the lipophilicity and resistance to enzymatic degradation. This feature has been leveraged in the design of novel therapeutic agents targeting a wide range of diseases, including oncology and infectious disorders.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride to develop new scaffolds for drug candidates that exhibit improved pharmacokinetic profiles. For instance, studies have demonstrated its role in constructing non-proteinogenic amino acids that can be incorporated into peptidomimetics with enhanced binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in exploring the potential of fluorinated amino alcohols as pharmacophores. The combination of an amino group and a fluorinated backbone provides a unique set of interactions with biological targets. Recent research has highlighted the compound's efficacy in modulating enzyme activity and receptor binding. For example, derivatives of Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride have shown promise in inhibiting key enzymes involved in cancer cell proliferation and inflammation.

Advances in computational chemistry have further facilitated the design and optimization of molecules based on this scaffold. Molecular modeling studies have revealed insights into how the stereochemistry and fluorine substitution pattern influence binding interactions with biological targets. These insights have guided the development of next-generation drug candidates with improved therapeutic efficacy and reduced side effects.

The synthetic pathways for producing Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride have also seen significant advancements. Modern synthetic techniques, such as asymmetric hydrogenation and fluorination methods, have enabled the efficient construction of this compound with high enantiomeric purity. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion, Rac-(2R,3S)-3-amino-4,4,4-trifluorobutan-2-ol hydrochloride (CAS No. 2740236-73-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile applications make it an indispensable tool for chemists and biologists alike. As research continues to uncover new therapeutic possibilities, this compound is poised to play an even greater role in the development of innovative treatments for various diseases.